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Compound of Interest

Compound Name: Fludazonium chloride

Cat. No.: B1662727

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fludazonium chloride is an antifungal agent utilized in the research and development of
treatments for both superficial and systemic fungal infections.[1][2] Accurate and consistent
preparation of stock solutions is critical for reliable experimental results. These application
notes provide detailed protocols for the preparation, storage, and stability assessment of
Fludazonium chloride stock solutions.

Physicochemical Properties

A summary of the key physicochemical properties of Fludazonium chloride is presented in
Table 1.

Table 1: Physicochemical Properties of Fludazonium Chloride
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Property Value Source
CAS Number 53597-28-7 [1]
Molecular Formula C26H20CIsFN20:2 [1]
Molecular Weight 588.71 g/mol [11[3114]
Solubility Soluble in DMSO [1][5]
Appearance Solid (form may vary) N/A

Stock Solution Preparation
Materials and Equipment

Fludazonium chloride powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade
Sterile, conical-bottom polypropylene or glass vials
Calibrated analytical balance

Vortex mixer

Ultrasonic bath

Sterile, disposable serological pipettes and pipette tips

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves

Protocol for Preparation of a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Fludazonium chloride in

DMSO. Adjustments to the mass of Fludazonium chloride and the volume of DMSO can be

made to achieve other desired concentrations.
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» Pre-weighing Preparation: In a biological safety cabinet or a designated clean area, label a
sterile conical vial with the compound name, concentration, solvent, and date of preparation.

e Weighing Fludazonium Chloride: Carefully weigh the desired amount of Fludazonium
chloride powder using a calibrated analytical balance. For example, to prepare 1 mL of a 10
mM stock solution, weigh 5.89 mg of Fludazonium chloride (refer to Table 2 for
calculations).

 Dissolution:
o Transfer the weighed Fludazonium chloride to the labeled sterile vial.

o Add the calculated volume of sterile DMSO. For a 10 mM solution using 5.89 mg of the
compound, add 1 mL of DMSO.

o Cap the vial tightly and vortex thoroughly for at least 1-2 minutes to facilitate dissolution.

« Enhancing Solubility (if necessary): If the compound does not fully dissolve, heat the solution
to 37°C and sonicate in an ultrasonic bath for a short period.[1][2] Visually inspect the
solution to ensure complete dissolution before proceeding.

 Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
polypropylene microcentrifuge tubes. This minimizes contamination and degradation from
repeated freeze-thaw cycles.[1][2]

o Store the aliquots at -20°C or -80°C.

Table 2: Example Volumes for Fludazonium Chloride Stock Solution Preparation
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Mass of Fludazonium

Desired Concentration Chloride (for 1 mL final Volume of DMSO
volume)

1mM 0.589 mg 1mL

5 mM 2.945 mg 1mL

10 mM 5.89 mg 1mL

Note: The molecular weight of 588.71 g/mol was used for these calculations.

Experimental Workflow
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Caption: Workflow for Fludazonium Chloride Stock Solution Preparation.

Storage and Stability

Proper storage is crucial to maintain the integrity of the Fludazonium chloride stock solution.

Table 3: Recommended Storage Conditions and Stability
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Recommended Duration of

Storage Temperature Source
Use

-20°C Within 1 month [1112]

-80°C Within 6 months [1][2]

To avoid degradation, it is strongly recommended to store the stock solution in small aliquots to
prevent repeated freeze-thaw cycles.[1][2]

Quality Control

While extensive quality control may not be necessary for routine laboratory use, for sensitive
applications, the following can be considered:

 Visual Inspection: Before each use, visually inspect the thawed aliquot for any signs of
precipitation. If precipitate is observed, warm the solution to 37°C and vortex to redissolve.

o Purity and Identity Confirmation (for GMP or GLP studies): For rigorous studies, techniques
such as High-Performance Liquid Chromatography (HPLC) can be used to assess the purity
and concentration of the stock solution over time.

Safety Precautions

» Handle Fludazonium chloride in a well-ventilated area, preferably a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and chemical-resistant gloves.

o Refer to the Safety Data Sheet (SDS) for comprehensive safety and handling information.[6]

Chemical Structure of Fludazonium Chloride

Fludazonium Chloride Structure

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.glpbio.com/kr/fludazonium-chloride-r23633.html
https://www.glpbio.com/ar/fludazonium-chloride-r23633.html
https://www.glpbio.com/kr/fludazonium-chloride-r23633.html
https://www.glpbio.com/ar/fludazonium-chloride-r23633.html
https://www.glpbio.com/kr/fludazonium-chloride-r23633.html
https://www.glpbio.com/ar/fludazonium-chloride-r23633.html
https://www.benchchem.com/product/b1662727?utm_src=pdf-body
https://www.mpbio.com/media/document/infor/1/5/0/4/3/0/MP_MSDS_150430_US_EN.pdf
https://www.benchchem.com/product/b1662727?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Caption: Chemical Structure of Fludazonium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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